Cas no 1207192-84-4 (1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate)

• Product Name: 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate
• CAS No: 1207192-84-4
• MF: C₁₃H₁₇F₃N₂O₂S
• MW: 322.346492528915
• MDL: MFCD31714189
• CID: 5231120
• Update Time: 2025-05-19

1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• [2-(5-Trifluoromethyl-pyridin-2-ylsulfanyl)-ethyl]-carbamic acid tert-butyl ester
• tert-butyl N-[2-[5-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]carbamate
• 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate

• MDL： MFCD31714189
• Inchi： 1S/C13H17F3N2O2S/c1-12(2,3)20-11(19)17-6-7-21-10-5-4-9(8-18-10)13(14,15)16/h4-5,8H,6-7H2,1-3H3,(H,17,19)
• InChI Key： ZHZMSXUHARHCJZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CN=1)CCNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• XLogP3: 3.3
• Topological Polar Surface Area: 76.5

Additional information on 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate

1,1-Dimethylethyl (2-{[5-(Trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate (CAS No. 1207192-84-4): A Comprehensive Overview

1,1-Dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate (CAS No. 1207192-84-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as a pyridine-thioether carbamate, has garnered attention due to its unique structural features and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate is characterized by a pyridine ring substituted with a trifluoromethyl group and a thioether linkage to an ethyl carbamate moiety. This combination of functional groups imparts the compound with distinct chemical and biological properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the thioether linkage provides a flexible connection that can interact with various biological targets.

The synthesis of 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate involves several well-established organic reactions. One common approach is the reaction of 5-(trifluoromethyl)-2-mercaptopyridine with 2-bromoethyl carbamate, followed by tert-butylation to form the final product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Recent biological studies have highlighted the potential therapeutic applications of 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are crucial for treating various diseases such as neurodegenerative disorders and inflammatory conditions. Additionally, preliminary studies have indicated that it may have antiviral activity against certain viral strains, making it a promising candidate for further investigation in virology.

In the context of medicinal chemistry, 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate has been explored as a lead compound for drug discovery. Its ability to modulate specific biological pathways and targets has led to its use in the development of novel therapeutic agents. For instance, it has been studied for its potential as an inhibitor of key enzymes involved in disease progression, such as kinases and proteases.

The pharmacokinetic properties of 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. The compound's lipophilicity and stability contribute to its ability to cross biological membranes and reach target tissues efficiently.

Furthermore, recent advancements in computational chemistry have facilitated the design and optimization of 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate derivatives with enhanced properties. Molecular modeling techniques have been employed to predict the binding interactions between the compound and its biological targets, guiding the rational design of more potent and selective analogs.

In conclusion, 1,1-dimethylethyl (2-{[5-(trifluoromethyl)-2-pyridyl]thio}ethyl)carbamate (CAS No. 1207192-84-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.